![molecular formula C7H12N2O B1314488 (2-Ethyl-4-methyl-1H-imidazol-5-yl)methanol CAS No. 94887-76-0](/img/structure/B1314488.png)
(2-Ethyl-4-methyl-1H-imidazol-5-yl)methanol
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Overview
Description
Molecular Structure Analysis
The molecular structure of (2-Ethyl-4-methyl-1H-imidazol-5-yl)methanol consists of an imidazole ring attached to a methanol group. The imidazole ring contributes to its biological activity and pharmacological properties. You can visualize the structure using the NIST Chemistry WebBook .
Scientific Research Applications
Synthesis and Structural Studies
Research on imidazole derivatives, including compounds similar to "(2-Ethyl-4-methyl-1H-imidazol-5-yl)methanol," involves their synthesis and structural characterization. For instance, the synthesis of imidazole derivatives through ethylation processes has been explored, leading to compounds with potential for further chemical modifications and applications in coordination chemistry and material science. These compounds, upon reaction with metals like copper, can form complexes with unique electronic and structural properties useful for understanding coordination chemistry and potentially for catalysis and material science applications (Banerjee et al., 2013).
Catalysis and Chemical Reactions
Imidazole compounds, including those structurally related to "this compound," have been studied for their roles in catalytic processes. For example, the vapor-phase N-alkylation of imidazoles with alcohols over zeolites has been investigated, showing that certain zeolites can catalyze the alkylation efficiently, leading to the synthesis of N-alkylated imidazoles. This research has implications for the development of new catalytic materials and processes in organic synthesis (Ono et al., 1995).
Chemical Modification and Drug Synthesis
Imidazole derivatives are also central to the synthesis of more complex molecules with potential therapeutic applications. Research into the modification of imidazole compounds to create selective COX-2 inhibitors for reducing the gastrointestinal adverse effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs) is an example of this. Such studies are crucial for the development of safer and more effective pharmaceuticals (Tabatabai et al., 2012).
Material Science and Polymer Chemistry
The incorporation of imidazole and related compounds into polymers and materials has been explored for their unique properties, such as ionic conductivity and thermal stability. Research in this area focuses on synthesizing new materials that could be used in various applications, including energy storage, sensors, and advanced coatings (Vijayakrishna et al., 2008).
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a variety of targets due to their versatile nature . They are key components in functional molecules used in a diverse range of applications .
Mode of Action
Imidazole compounds are known to interact with their targets in various ways, leading to a range of biochemical changes . For instance, some imidazole derivatives inhibit the activity of certain enzymes, affecting the biosynthesis of specific amino acids .
Biochemical Pathways
For example, some imidazole derivatives have been found to inhibit the activity of acetate synthase, affecting the biosynthesis of branched-chain amino acids .
Pharmacokinetics
Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of imidazole compounds .
Properties
IUPAC Name |
(2-ethyl-5-methyl-1H-imidazol-4-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c1-3-7-8-5(2)6(4-10)9-7/h10H,3-4H2,1-2H3,(H,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRCVBBCKYNCMEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(N1)C)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40543527 |
Source
|
Record name | (2-Ethyl-5-methyl-1H-imidazol-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40543527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94887-76-0 |
Source
|
Record name | (2-Ethyl-5-methyl-1H-imidazol-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40543527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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